Cas no 2172050-55-2 ({1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172050-55-2
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 5998749
• PubChem ID: 165600554
• Update Time: 2025-05-30

{1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172050-55-2
• EN300-1596257
• {[1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C10H20N4O/c1-8(2)10-9(7-11-3)12-13-14(10)5-6-15-4/h8,11H,5-7H2,1-4H3
• InChI Key： AOROJRNKUPFSSZ-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CNC)N=N1)C(C)C

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Additional information on {1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Chemical Compound CAS No. 2172050-55-2: {1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The chemical compound with CAS No. 2172050-55-2, named {1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of triazoles, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with specific groups that confer it with distinct chemical reactivity and biological activity.

The triazole ring in this compound is a five-membered heterocyclic structure containing three nitrogen atoms. The substitution pattern includes a 2-methoxyethyl group at position 1 and a propan-2-yl group at position 5 of the triazole ring. Additionally, the compound features a methylamine group attached to the triazole ring via a methylene bridge. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its potential applications.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and development. For instance, triazoles are often used as bioisosteres or scaffolds in medicinal chemistry due to their ability to mimic certain pharmacophores and enhance drug-like properties such as solubility and bioavailability. The {1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine compound has shown promise in various biological assays, particularly in its ability to inhibit specific enzymes or modulate receptor activity.

One of the key areas of research involving this compound is its potential application in the development of novel therapeutic agents. Scientists have explored its ability to act as a kinase inhibitor or as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. The methylamine group in the structure is particularly significant as it can act as a hydrogen bond donor or acceptor, enhancing the compound's interaction with biological targets.

Moreover, the 2-methoxyethyl substituent introduces additional electronic and steric effects into the molecule. This group can influence the compound's lipophilicity and partition coefficient (logP), which are essential parameters for determining its pharmacokinetic profile. The propan-2-yl group at position 5 further contributes to the molecule's stability and enhances its solubility in organic solvents.

In terms of synthesis, this compound can be prepared through a variety of methods including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). These methods allow for efficient construction of the triazole ring system with high yields and excellent regioselectivity. The use of green chemistry principles in synthesizing this compound has also been explored to minimize environmental impact and improve sustainability.

Another area of interest is the evaluation of this compound's toxicity profile and its potential for off-target effects. Preclinical studies have indicated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development into clinical trials. Additionally, computational modeling techniques such as molecular docking and QSAR analysis have been employed to predict its binding affinity to various biological targets.

In conclusion, the {1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine compound represents an exciting advancement in organic chemistry with potential applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for drug discovery, materials science, and other specialized applications.